Cas no 2497-18-9 (trans-2-Hexenyl acetate)

• Product Name: trans-2-Hexenyl acetate
• CAS No: 2497-18-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00009474
• CID: 43074
• PubChem ID: 87562388
• Update Time: 2025-09-27

trans-2-Hexenyl acetate Chemical and Physical Properties

Names and Identifiers

• trans-hex-2-enyl acetate
• TRANS-2-HEXENYL ACETATE
• (2E)-HEXENYL ACETATE
• (E)-2-hexen-1-yl acetate
• 2-hexen-1-olacetate
• Acetic Acid trans-2-Hexenyl Ester
• E-2-hexenyl acetate
• E-hex-2-en-1-yl acetate
• hex-2-enylacetate
• T2 HEXENYL ACETATE
• trans-2-hexen-1-yl acetate
• trans-2-hexenyl
• 2-Hexen-1-ol,acetate, (2E)- (9CI)
• 2-Hexen-1-ol, acetate, (E)- (8CI)
• (E)-1-Acetoxy-2-hexene
• (E)-2-Hexen-1-ol acetate
• (E)-2-Hexenyl acetate
• Acetic acid (E)-2-hexenyl ester
• 2-Hexenyl acetate
• 2-Hexen-1-ol, acetate
• 2-Hexen-1-yl-acetate
• (E)-Hex-2-enyl acetate
• [(E)-hex-2-enyl] acetate
• 2E-Hexenyl acetate
• 2-Hexen-1-ol, acetate, (E)-
• hex-2-en-1-yl acetate
• XDV436N45E
• (E)-Hex-2-en-1-yl acetate
• 2-Hexen-1-ol, acetate, (2E)-
• Trans-2-HEXENYLACETATE
• FEMA No. 2564
• 2-Hexen-1-yl acetate, trans-
• trans-hex-2-en-1-yl acetate
• trans-2-Hexenyl acetate

• MDL： MFCD00009474
• Inchi： 1S/C8H14O2/c1-3-4-5-6-7-10-8(2)9/h5-6H,3-4,7H2,1-2H3/b6-5+
• InChI Key： HRHOWZHRCRZVCU-AATRIKPKSA-N
• SMILES： CCC/C=C/COC(=O)C
• BRN： 1721851

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• XLogP3: 2

Experimental Properties

• Color/Form: Colorless liquid with grass fragrance
• Density: 0.898
• Melting Point: -65.52°C (estimate)
• Boiling Point: 165°C
• Flash Point: 58 ºC
• Refractive Index: 1.425-1.43
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong bases, strong oxidizing agents.
• PSA: 26.30000
• LogP: 1.90580
• Solubility: Soluble in ethanol.
• FEMA: 2564 | 2-HEXEN-1-YL ACETATE (E)

trans-2-Hexenyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：MP8425000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters